Cas no 2172478-18-9 (3-3-cyclopropyl-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid)

• Product Name: 3-3-cyclopropyl-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• CAS No: 2172478-18-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6330304
• PubChem ID: 165556775
• Update Time: 2025-11-06

3-3-cyclopropyl-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopropyl-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• 3-[3-cyclopropyl-N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
• 2172478-18-9
• EN300-1545377

• Inchi： 1S/C28H34N2O5/c1-3-30(16-18(2)27(32)33)26(31)14-20(19-12-13-19)15-29-28(34)35-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,18-20,25H,3,12-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： DAXZGFYIQFKGDE-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N(CC)CC(C(=O)O)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-cyclopropyl-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid

3-3-Cyclopropyl-N-Ethyl-4-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Butanamido-2-Methylpropanoic Acid: A Comprehensive Overview

3-3-Cyclopropyl-N-Ethyl-4-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Butanamido-2-Methylpropanoic Acid is a complex organic compound with the CAS number 2172478-18-9. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule incorporates several functional groups, including a cyclopropyl ring, an ethyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanamido moiety, which collectively contribute to its versatile chemical properties.

The cyclopropyl group in the molecule is known for its ring strain, which can enhance reactivity in certain chemical reactions. This makes the compound a valuable substrate for exploring strained-ring chemistry. Recent studies have demonstrated that such strained rings can be utilized in the synthesis of bioactive molecules, including antibiotics and antiviral agents. The ethyl group further modulates the physical properties of the compound, such as solubility and lipophilicity, which are critical for its potential use in drug delivery systems.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy. Fmoc is a widely used protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group serves as a protective moiety for the amino functionality, enabling precise control over reaction pathways during synthesis. Recent advancements in peptide chemistry have leveraged such protecting groups to synthesize complex polypeptides with high fidelity.

The butanamido moiety introduces additional functional diversity to the molecule. Amide bonds are fundamental in organic chemistry, playing crucial roles in molecular recognition and catalysis. The combination of the butanamido group with other functional groups in this compound opens up possibilities for exploring supramolecular chemistry and self-assembling systems. For instance, researchers have recently investigated amide-based supramolecular polymers for applications in drug delivery and tissue engineering.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight modern organic synthesis techniques. The integration of diverse functional groups requires careful planning to ensure compatibility and efficiency. Recent methodologies, such as organocatalytic reactions and click chemistry, have been employed to streamline the synthesis of similar compounds, potentially offering more efficient routes for producing this molecule.

In terms of applications, 3-3-Cyclopropyl-N-Ethyl-4-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Butanamido-2-Methylpropanoic Acid holds promise in several areas. Its structural complexity makes it a candidate for studying molecular recognition and interactions at the nanoscale. Additionally, its functional groups suggest potential uses in catalysis, where tailored ligands can enhance enzyme activity or stabilize metal catalysts.

Recent research has also explored the use of similar compounds in bioconjugation chemistry. The ability to precisely modify molecules with functional groups like Fmoc allows for the creation of bioconjugates that can target specific cellular pathways or deliver therapeutic agents with high precision. This compound's structure could serve as a scaffold for developing such bioconjugates.

Furthermore, the cyclopropyl ring's reactivity could be harnessed in click chemistry reactions, which are increasingly used to build complex molecules efficiently. Click reactions typically involve components like azides and alkynes under catalytic conditions to form stable triazole linkages. The incorporation of cyclopropane rings into such systems could offer new avenues for constructing libraries of diverse compounds for drug discovery.

In summary, 3-3-Cyclopropyl-N-Ethyl-4-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Butanamido-2-Methylpropanoic Acid is a multifaceted compound with significant potential across various chemical disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing research in organic synthesis, materials science, and pharmacology. As ongoing studies continue to uncover new applications and synthetic strategies, this compound will likely play an increasingly important role in both academic and industrial settings.